Cas no 89587-71-3 (Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester)

Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester structure
89587-71-3 structure
Product Name:Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester
CAS No:89587-71-3
MF:C12H20O5
MW:244.284204483032
CID:595600
PubChem ID:20271254
Update Time:2025-04-19

Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (ethoxymethylene)-, bis(1-methylethyl) ester
    • dipropan-2-yl 2-(ethoxymethylidene)propanedioate
    • 89587-71-3
    • DTXSID20604428
    • Diisopropyl(ethoxymethylene)malonate
    • Dipropan-2-yl (ethoxymethylidene)propanedioate
    • VLQFGQDSWBZCHS-UHFFFAOYSA-N
    • SCHEMBL3328433
    • Inchi: 1S/C12H20O5/c1-6-15-7-10(11(13)16-8(2)3)12(14)17-9(4)5/h7-9H,6H2,1-5H3
    • InChI Key: VLQFGQDSWBZCHS-UHFFFAOYSA-N
    • SMILES: O(C(/C(=C\OCC)/C(=O)OC(C)C)=O)C(C)C

Computed Properties

  • Exact Mass: 244.13107373g/mol
  • Monoisotopic Mass: 244.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.8Ų
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